N-[(6-bromopyridin-3-yl)sulfonyl]-3-methanesulfonyl-4-methylbenzamide

• IUPAC Name: N-(6-bromopyridin-3-yl)sulfonyl-4-methyl-3-methylsulfonylbenzamide
• InChI: InChI=1S/C14H13BrN2O5S2/c1-9-3-4-10(7-12(9)23(2,19)20)14(18)17-24(21,22)11-5-6-13(15)16-8-11/h3-8H,1-2H3,(H,17,18)
• InChI Key: RJWRKKCFSCKPCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NS(=O)(=O)C2=CN=C(C=C2)Br)S(=O)(=O)C
• Molecular Formula: C14H13BrN2O5S2
• Molecular Weight: 433.3 g/mol

Description

The compound “N-[(6-bromopyridin-3-yl)sulfonyl]-3-methanesulfonyl-4-methylbenzamide” is likely to be an organic compound containing a benzamide group, a sulfonyl group, and a bromopyridine group. These functional groups are often found in various pharmaceuticals and synthetic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The bromopyridine group would likely contribute to the compound’s polarity, and the benzamide and sulfonyl groups could participate in hydrogen bonding.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups can undergo a variety of reactions. For example, the bromine atom on the pyridine ring could potentially be replaced via nucleophilic aromatic substitution.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many sulfonyl-containing drugs inhibit enzymes by mimicking the substrate’s transition state.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety and hazard information.

Future Directions

The future directions for this compound would depend on its potential applications. If it shows promising biological activity, it could be further optimized and studied as a potential pharmaceutical.